OCTYL BUTYRATE
OCTYL BUTYRATE
, also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Octyl butanoate is a carboxylic ester.
Octyl butanoate is a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
110-39-4
VCID:
VC0087054
InChI:
InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3
SMILES:
CCCCCCCCOC(=O)CCC
Molecular Formula:
C12H24O2
Molecular Weight:
200.32 g/mol
OCTYL BUTYRATE
CAS No.: 110-39-4
Main Products
VCID: VC0087054
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol
| CAS No. | 110-39-4 |
|---|---|
| Product Name | OCTYL BUTYRATE |
| Molecular Formula | C12H24O2 |
| Molecular Weight | 200.32 g/mol |
| IUPAC Name | octyl butanoate |
| Standard InChI | InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3 |
| Standard InChIKey | PWLNAUNEAKQYLH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CCC |
| Canonical SMILES | CCCCCCCCOC(=O)CCC |
| Boiling Point | 244.1 °C |
| Density | d 0.86 0.8549 (30°) |
| Melting Point | -55.6 °C -55.6°C |
| Physical Description | Liquid colourless liquid with a green herbaceous, parsley odou |
| Description | , also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease. Octyl butanoate is a carboxylic ester. |
| Solubility | soluble in alcohol; practically insoluble in wate |
| PubChem Compound | 61030 |
| Last Modified | Nov 11 2021 |
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